Cas no 2025442-34-4 (Ethyl 2-amino-4-methylsulphonylbenzoate)

• Product Name: Ethyl 2-amino-4-methylsulphonylbenzoate
• CAS No: 2025442-34-4
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6428967
• PubChem ID: 54439226
• Update Time: 2025-06-11

Ethyl 2-amino-4-methylsulphonylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2025442-34-4
• Ethyl 2-amino-4-(methylsulfonyl)benzoate
• ethyl 2-amino-4-methylsulphonylbenzoate
• WMXCGKNVTMYQLH-UHFFFAOYSA-N
• ethyl 2-amino4-methylsulphonylbenzoate
• EN300-6510871
• ethyl 2-amino-4-methanesulfonylbenzoate
• Ethyl2-amino-4-(methylsulfonyl)benzoate
• SCHEMBL8492583
• ethyl 2-amino-4-methylsulfonylbenzoate
• Ethyl 2-amino-4-methylsulphonylbenzoate

• Inchi： 1S/C10H13NO4S/c1-3-15-10(12)8-5-4-7(6-9(8)11)16(2,13)14/h4-6H,3,11H2,1-2H3
• InChI Key： WMXCGKNVTMYQLH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)OCC)=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 2-amino-4-methylsulphonylbenzoate

Ethyl 2-amino-4-methylsulphonylbenzoate (CAS No. 2025442-34-4): A Comprehensive Overview

Ethyl 2-amino-4-methylsulphonylbenzoate, identified by its CAS number 2025442-34-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its ethyl ester functionality and the presence of both an amino and a methylsulphonyl group on a benzoate backbone, has garnered attention due to its potential applications in various biochemical pathways and drug development.

The molecular structure of Ethyl 2-amino-4-methylsulphonylbenzoate consists of a benzoic acid core modified with an ethyl ester at the carboxyl group, an amino group at the 2-position, and a methylsulphonyl group at the 4-position. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis and a candidate for further derivatization to produce more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both amino and sulphonyl groups. These functionalities are known to enhance binding affinity and selectivity, making such compounds attractive for drug design. Ethyl 2-amino-4-methylsulphonylbenzoate, with its dual amino and sulphonyl moieties, has been investigated for its potential role in modulating various biological targets.

One of the most promising areas of research involving Ethyl 2-amino-4-methylsulphonylbenzoate is its application as a precursor in the synthesis of novel therapeutic agents. The compound's structure allows for modifications at multiple sites, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, researchers have explored its use in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

Recent studies have highlighted the compound's potential in inhibiting specific enzymes involved in cell proliferation and survival. By targeting these enzymes, Ethyl 2-amino-4-methylsulphonylbenzoate derivatives have shown promise in preclinical trials as candidates for anti-cancer therapies. The ability to fine-tune the chemical structure to optimize binding interactions with target proteins has made this compound a valuable asset in medicinal chemistry.

The synthesis of Ethyl 2-amino-4-methylsulphonylbenzoate involves multi-step organic reactions, including condensation, esterification, and sulphonation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes has also facilitated large-scale production, making it more accessible for industrial use.

In addition to its therapeutic potential, Ethyl 2-amino-4-methylsulphonylbenzoate has found applications in biochemical research as a tool compound for studying enzyme mechanisms and interactions. Its well-defined structure allows researchers to probe specific binding events and understand how modifications at different positions affect biological activity. This has contributed significantly to our understanding of molecular recognition processes in drug discovery.

The compound's stability under various conditions has also been a subject of investigation. Studies have shown that Ethyl 2-amino-4-methylsulphonylbenzoate retains its integrity under controlled storage conditions, making it suitable for long-term experiments and clinical trials. This stability is crucial for ensuring consistent performance in experimental settings and for maintaining the efficacy of derived drug candidates.

As research continues to uncover new applications for Ethyl 2-amino-4-methylsulmonylbenzoate, its importance in the chemical and pharmaceutical industries is likely to grow. The compound's unique structural features offer a rich foundation for innovation, driving forward advancements in drug design and therapeutic development. With ongoing studies exploring its potential in various disease models, this compound is poised to play a significant role in future medical breakthroughs.